3-benzyl-2-thioxo-2,3-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(1H)-one

• CAS RN: 1019138-20-5
• Molecular Formula: C16H11N3OS2
• Molecular Weight: 325.4
• IUPAC Name: 5-benzyl-4-sulfanylidene-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),10,12-tetraen-6-one
• InChI: InChI=1S/C16H11N3OS2/c20-15-13-12(11-7-4-8-17-14(11)22-13)18-16(21)19(15)9-10-5-2-1-3-6-10/h1-8H,9H2,(H,18,21)
• InChI Key: XARPNRSJWYLOAW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(C4=C(S3)N=CC=C4)NC2=S
• solubility: not available

Description

The compound is a derivative of 2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-ones. These compounds are synthesized in a clean, efficient, and facile protocol by the reaction of 2-amino-nicotinonitriles with carbonyls catalyzed by DBU under microwave irradiation.

Synthesis Analysis

The synthesis of a series of 2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-ones is achieved in water with good yield by the reaction of 2-amino-nicotinonitriles with carbonyls catalyzed by DBU under microwave irradiation. The DBU–H2O system can be recycled five times without activity loss.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds involve the reaction of 2-amino-nicotinonitriles with carbonyls catalyzed by DBU under microwave irradiation.

Future Directions

While specific future directions for this compound were not found, research into similar compounds suggests potential applications in the development of drug combinations targeting energy metabolism in Mycobacterium tuberculosis.